Cas no 946785-74-6 (4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine)

• Product Name: 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine
• CAS No: 946785-74-6
• MF: C₁₃H₁₁ClFNO
• MW: 251.683945894241
• MDL: MFCD08687383
• CID: 3045699
• PubChem ID: 26190204
• Update Time: 2025-06-08

4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine
• Benzenamine, 4-(4-chloro-3-methylphenoxy)-3-fluoro-
• SB81723
• AKOS005264033
• 946785-74-6
• 4-(4-chloro-3-methylphenoxy)-3-fluoroaniline

• MDL： MFCD08687383
• Inchi： 1S/C13H11ClFNO/c1-8-6-10(3-4-11(8)14)17-13-5-2-9(16)7-12(13)15/h2-7H,16H2,1H3
• InChI Key： TYPPOKPBQSDVCY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OC1C=CC(=CC=1F)N

Computed Properties

• Exact Mass: 251.0513198g/mol
• Monoisotopic Mass: 251.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine

Comprehensive Overview of 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine (CAS No. 946785-74-6)

4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine (CAS No. 946785-74-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fluorophenylamine core linked to a chloro-methylphenoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated aromatic amines like 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine has surged, driven by their applications in developing next-generation therapeutics. The compound’s chloro and fluoro substituents enhance its metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry. Studies have highlighted its role in optimizing kinase inhibitors and GPCR-targeted drugs, aligning with the industry’s focus on precision medicine.

From an agrochemical perspective, 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine is investigated for its potential as a herbicide intermediate. Its structural features contribute to selective weed control, addressing the growing need for sustainable crop protection solutions. The compound’s phenoxy group is particularly noteworthy, as it mimics natural plant hormones, enabling targeted action while minimizing environmental impact—a critical consideration in modern green chemistry initiatives.

The synthesis of CAS No. 946785-74-6 involves multi-step organic reactions, including nucleophilic aromatic substitution and catalytic fluorination. Recent advancements in flow chemistry have improved its production efficiency, reducing waste and energy consumption. These innovations resonate with the pharmaceutical industry’s shift toward continuous manufacturing, a topic frequently searched by professionals seeking process optimization strategies.

Analytical characterization of 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine employs techniques such as HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. Quality control is paramount, as impurities can affect downstream applications in high-throughput screening assays. This aligns with the increasing use of AI-driven analytical tools to predict compound behavior—a trending topic in cheminformatics forums.

Regulatory compliance for 946785-74-6 adheres to global standards like REACH and ICH guidelines, emphasizing safety and environmental stewardship. Researchers often search for compound toxicity profiles and ecotoxicology data, reflecting the industry’s emphasis on responsible innovation. The compound’s low bioaccumulation potential further supports its use in benign-by-design strategies.

Market trends indicate rising interest in custom synthesis services for 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine, driven by its niche applications. Suppliers highlight its availability in milligram-to-kilogram scales, catering to both academic and industrial labs. This scalability is crucial for hit-to-lead optimization—a frequent search term among drug discovery professionals.

Future research directions for CAS No. 946785-74-6 may explore its utility in photopharmacology or proteolysis-targeting chimeras (PROTACs), two cutting-edge fields gaining traction. Its modular structure allows for facile derivatization, a feature highly sought after in fragment-based drug design. Such applications underscore the compound’s relevance in addressing undruggable targets—a hot topic in oncology research.

In summary, 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine represents a compelling case study in structure-activity relationship optimization. Its dual utility in pharmaceuticals and agrochemicals, coupled with advancements in sustainable synthesis, positions it as a compound of enduring scientific and industrial value.